Cas no 2228774-19-2 (2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine)

• Product Name: 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine
• CAS No: 2228774-19-2
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6452873
• PubChem ID: 165614003
• Update Time: 2025-11-06

2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine
• EN300-1754091
• 2-[1-(2,5-difluorophenyl)cyclobutyl]ethan-1-amine
• 2228774-19-2

• Inchi： 1S/C12H15F2N/c13-9-2-3-11(14)10(8-9)12(6-7-15)4-1-5-12/h2-3,8H,1,4-7,15H2
• InChI Key： XOMVYXJLVISXHH-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C1(CCN)CCC1)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine

Introduction to 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine (CAS No: 2228774-19-2)

2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine, identified by the chemical identifier CAS No: 2228774-19-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclobutyl backbone substituted with a 2,5-difluorophenyl group and an amine functional group at the ethyl position, exhibits unique structural and electronic properties that make it a promising candidate for further investigation in drug discovery and development.

The structural motif of 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine combines the rigidity of the cyclobutyl ring with the electron-withdrawing effect of the 2,5-difluorophenyl moiety. This combination can influence the compound's interactions with biological targets, potentially modulating its pharmacokinetic and pharmacodynamic profiles. The presence of an amine group also suggests possible hydrogen bonding capabilities, which are crucial for binding to biological receptors and enzymes.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity. The 2,5-difluorophenyl substituent in this compound is particularly noteworthy, as fluorine atoms can significantly alter the electronic properties of aromatic rings. This modification can lead to stronger interactions with biological targets, making the compound a valuable scaffold for developing novel therapeutic agents.

The cyclobutyl ring in 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine contributes to the molecule's overall steric bulk and rigidity. Such structural features are often employed in drug design to optimize binding affinity and selectivity. The cycloalkyl group can also influence the compound's solubility and permeability across biological membranes, which are critical factors in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of small molecules to biological targets with high accuracy. These tools have been instrumental in designing and optimizing compounds like 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine for specific therapeutic applications. By leveraging these technologies, scientists can rapidly screen large libraries of compounds and identify those with the highest potential for efficacy and safety.

The amine functional group in 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored properties. This flexibility is particularly useful in medicinal chemistry, where small changes in molecular structure can significantly impact biological activity. The amine group can also serve as a handle for conjugation with other molecules, enabling the development of prodrugs or targeted delivery systems.

Current research in the field of medicinal chemistry is focused on identifying novel scaffolds that exhibit high potency and selectivity for therapeutic targets. Compounds like 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine represent an important class of molecules that meet these criteria. The combination of structural rigidity provided by the cycloalkyl group and electronic modulation achieved through fluorination makes this compound a compelling candidate for further exploration.

In addition to its potential as a standalone therapeutic agent, 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine could serve as a building block for more complex molecules. Its unique structural features make it suitable for use in fragment-based drug design or as a starting point for generating novel analogs through iterative chemical synthesis. Such approaches have been successfully employed in recent years to discover new drugs with improved pharmacological profiles.

The synthesis of 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine involves multiple steps that require careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed reactions or asymmetric synthesis methods, may be employed to construct the desired molecular framework efficiently. The successful preparation of this compound would open up new avenues for exploring its biological activity and therapeutic potential.

As our understanding of biological pathways continues to expand, so does the demand for innovative molecular tools to study and modulate these processes. Compounds like 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine, with their well-defined structures and unique properties, are essential tools for advancing our knowledge in this area. By investigating such molecules, researchers can gain insights into disease mechanisms and develop more effective treatments.

The future prospects for 2-1-(2,5-difluorophenyl)cyclobutylethan-1-amine are promising given its structural features and potential applications. Further studies are needed to fully elucidate its pharmacological properties and explore its suitability for various therapeutic indications. Collaborative efforts between chemists, biologists, and clinicians will be crucial in realizing the full potential of this compound as a next-generation pharmaceutical agent.